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Compound of Interest

Compound Name: 3-Chloro-4-fluoroaniline

Cat. No.: B193440

GHS Hazard Classification: 3-Chloro-4-fluoroaniline

An In-depth Technical Guide for Researchers and Scientists

Document ID: GHS-TC-3C4FA-20251207 Version: 1.0 Prepared for: Researchers, scientists,
and drug development professionals.

Disclaimer: This document is intended for informational purposes for a technical audience. It is
a collation of publicly available data and does not constitute a formal safety assessment.
Always refer to the most current Safety Data Sheet (SDS) from your supplier and follow all
institutional and regulatory safety protocols.

Executive Summary

3-Chloro-4-fluoroaniline (CAS No: 367-21-5) is a halogenated aromatic amine widely used as
an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A comprehensive
understanding of its hazard profile under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) is critical for ensuring safe handling, use, and disposal.

This guide provides a detailed analysis of the GHS hazard classification for 3-Chloro-4-
fluoroaniline. It summarizes available toxicological data, outlines the basis for its classification,
and highlights notable discrepancies among various data sources. The information is compiled
from supplier Safety Data Sheets (SDS), chemical databases, and regulatory inventories.
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The primary hazards associated with this compound are acute toxicity via oral, dermal, and
inhalation routes, and the potential for target organ damage after repeated exposure.[2][3]
There is conflicting information regarding its classification for skin and eye irritation, with some
sources indicating irritant or corrosive properties while others do not classify it for these
endpoints.[4][5]

GHS Hazard Identification and Classification

The GHS classification for 3-Chloro-4-fluoroaniline varies between suppliers and regulatory
notifications. The most frequently reported classifications point to significant acute toxicity and
potential for long-term health effects.

Signal Word: Danger[2][3] or Warning[4][6]

GHS Pictograms:

Pictogram Hazard Class
aalt text Acute Toxicity (Fatal or Toxic)
aalt text Health Hazard (e.g., STOT)
E, Irritant / Skin Sensitizer / Acute Toxicity
aalt text
(Harmful)
wialt text Corrosion (for eye damage)

Summary of GHS Hazard Classifications

There are notable inconsistencies in the classification of 3-Chloro-4-fluoroaniline across
different sources. The table below summarizes these classifications, with data aggregated from
multiple supplier SDS and the ECHA C&L Inventory.[5][7]
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Hazard Class

Common
Classification
(Category)

Hazard Statement

Notes on
Discrepancies

Acute Toxicity, Oral

Category 3[2][3]

H301: Toxic if

swallowed

Some suppliers
classify as Category 4
(H302: Harmful if
swallowed).[4][6]
ECHA notifications are
split, with 55.7% for
Category 3 and 43%
for Category 4.[5]

Acute Toxicity, Dermal

Category 3[2][3]

H311: Toxic in contact

with skin

Some suppliers
classify as Category 4
(H312: Harmful in
contact with skin).[4]
[6] 60.8% of ECHA
notifications indicate

Category 3.[5]

Acute Toxicity,

Inhalation

Category 3[2][3]

H331: Toxic if inhaled

Some suppliers
classify as Category 4
(H332: Harmful if
inhaled).[4][6] 55.7%
of ECHA notifications
indicate Category 3.[5]

Skin Corrosion /

Irritation

Category 2

H315: Causes skin

irritation

Most suppliers state it
shall not be classified

as a skin irritant.[4][6]

[8]

Serious Eye Damage /

Irritation

Category 2

H319: Causes serious

eye irritation

A significant portion of
ECHA notifications
(36.7%) classify it as
Category 1 (H318:
Causes serious eye
damage).[5] Most

suppliers state it shall
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not be classified for
this hazard.[4][6][8]

STOT, Single H335: May cause
Category 3 ) o
Exposure respiratory irritation

This classification is
not common and is
reported by only a few

sources.

H373: May cause
STOT, Repeated damage to organs
Category 2[2][3]
Exposure through prolonged or

repeated exposure

This classification is
consistent across
most sources that
report it.[2][3][9]

STOT = Specific Target Organ Toxicity

Toxicological Data

The GHS classification is derived from toxicological data. The following tables summarize the

available quantitative information.

Acute Toxicity Data
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GHS

Exposure . .
Endpoint Value Species Source Category

Route o
Implication

Category 4
Oral LD50 506 mg/kg Rat [4161[8] (2000 = LD50
> 300 mg/kg)

Classified as

Category 3/4
No Data
Dermal LD50 ] - [2][3] based on
Available )
available

information.

Classified as

Category 3/4
] No Data
Inhalation LC50 ] - [2][3] based on
Available ]
available

information.

Note: The reported oral LD50 of 506 mg/kg in rats technically falls into GHS Category 4.[4][6][8]
However, many suppliers classify it as the more severe Category 3, which may be based on
other available data, impurities, or a conservative assessment.[2][3]

Other Toxicological Endpoints
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Hazard Endpoint

Result | Observation

Source

Skin Corrosion/Irritation

Not classified by most sources.
One source classifies as

Category 2.

[4]16]

Serious Eye Damage/Irritation

Not classified by most sources.
Some sources classify as

Category 2 or Category 1.

[415](6]

Respiratory or Skin

Sensitisation

Shall not be classified as a

sensitiser.

(41618l

Germ Cell Mutagenicity

No information available / Shall

not be classified.

[8]

Carcinogenicity

No component is listed as a
carcinogen by IARC, NTP,
ACGIH, or OSHA.

[3]

Reproductive Toxicity

No information available / Shall

not be classified.

[8]

Experimental Protocols

Detailed experimental protocols for the toxicological data of 3-Chloro-4-fluoroaniline are not

provided in the reviewed public literature (SDSs). However, such studies typically follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Example Protocol: Acute Oral Toxicity (Based on OECD Test Guideline 423)

This describes a typical, not a specific, protocol for this substance.

o Objective: To determine the acute oral toxicity (LD50) of a substance.

 Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the dose for the next step. The procedure is designed to

classify the substance into a GHS category rather than determining a precise LD50 value.
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o Test Animals: Healthy, young adult rats of a single strain are typically used. They are fasted
prior to dosing.

e Procedure:

(¢]

The test substance is administered in a single dose by gavage.

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.

o Observations include changes in skin, fur, eyes, and mucous membranes, as well as
respiratory, circulatory, and autonomic nervous system effects.

o Body weights are recorded weekly.
o All animals are subjected to a gross necropsy at the end of the observation period.

» Data Analysis: The LD50 is determined from the mortality data, and the substance is
assigned to a GHS category based on the results.

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical process of classifying a substance for acute oral
toxicity based on experimental data.
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Hazard Classification
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Caption: Logical workflow for GHS acute oral toxicity classification.

Classification Discrepancy Overview

This diagram shows the conflicting GHS classifications reported for 3-Chloro-4-fluoroaniline

from different sources for key hazard endpoints.

3-Chloro-4-fluoroaniline

AcuteOral Toxicity Eye Darnage/Irritation
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Caption: Conflicting GHS classifications for 3-Chloro-4-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-chloro-4-fluoroaniline | 367-21-5 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

. echemi.com [echemi.com]

. cdhfinechemical.com [cdhfinechemical.com]

. carlroth.com:443 [carlroth.com:443]

. 3-Chloro-4-fluoroaniline | C6H5CIFN | CID 9708 - PubChem [pubchem.ncbi.nlm.nih.gov]
. carlroth.com [carlroth.com]

. ECHA CHEM [chem.echa.europa.eu]

. carlroth.com [carlroth.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. aarti-industries.com [aarti-industries.com]

¢ To cite this document: BenchChem. [GHS hazard classification for 3-Chloro-4-fluoroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193440#ghs-hazard-classification-for-3-chloro-4-
fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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